Cas no 189759-00-0 (4-Pyridinecarboxamide,2-(cyclohexylthio)-)

• Product name: 4-Pyridinecarboxamide,2-(cyclohexylthio)-
• CAS No: 189759-00-0
• MF: C₁₂H₁₆N₂OS
• MW: 236.33324
• CID: 105848
• PubChem ID: 2762503

4-Pyridinecarboxamide,2-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,2-(cyclohexylthio)-
• 2-(CYCLOHEXYLTHIO)-PYRIDINE-4-CARBOXAMIDE
• 2-cyclohexylsulfanylpyridine-4-carboxamide
• 2-(Cyclohexylsulfanyl)isonicotinamide
• AC1MC6YF
• AG-E-38542
• CTK0H0473
• KB-163370
• FT-0608764
• AKOS015909205
• DTXSID80376270
• 189759-00-0
• 2-(cyclohexylsulfanyl)pyridine-4-carboxamide
• 2-(Cyclohexylthio)isonicotinamide

• Inchi： InChI=1S/C12H16N2OS/c13-12(15)9-6-7-14-11(8-9)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H2,13,15)
• InChI Key： KPFHLMXEFYVSGQ-UHFFFAOYSA-N
• SMILES： C1(SC2C=C(C(N)=O)C=CN=2)CCCCC1

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.21
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.602
• PSA: 55.98